4-[(2-Methyl-1,3-thiazol-4-yl)methyl]-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one

• IUPAC Name: 4-[(2-methyl-1,3-thiazol-4-yl)methyl]-1-[2-(trifluoromethyl)pyridin-4-yl]piperazin-2-one
• InChI: InChI=1S/C15H15F3N4OS/c1-10-20-11(9-24-10)7-21-4-5-22(14(23)8-21)12-2-3-19-13(6-12)15(16,17)18/h2-3,6,9H,4-5,7-8H2,1H3
• InChI Key: WBJYNZISGTVRMM-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)CN2CCN(C(=O)C2)C3=CC(=NC=C3)C(F)(F)F
• Molecular Formula: C15H15F3N4OS
• Molecular Weight: 356.4 g/mol

Description

Thiazoles are aromatic five-membered heterocycles containing one sulfur and one nitrogen atom. They have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the reaction of α-haloketones with thioamides. The compounds containing thiazole moieties are a prominent structural feature in a variety of natural products, such as vitamin B and penicillin.

Molecular Structure Analysis

Thiazoles are five-membered heterocyclic compounds containing nitrogen and sulfur atoms. The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Chemical Reactions Analysis

Thiazoles can undergo a variety of chemical reactions, including electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of a specific thiazole derivative would depend on its exact structure. For example, thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents.

Safety And Hazards

The safety and hazards associated with a specific thiazole derivative would depend on its exact structure. It’s always important to refer to the Material Safety Data Sheet (MSDS) for specific information.

Future Directions

Thiazoles and their derivatives continue to be an active area of research due to their wide range of biological activities and potential therapeutic applications. Future research may focus on the synthesis of new thiazole derivatives with improved potency and selectivity for specific biological targets.